Cas no 2228549-16-2 (4,4-difluoro-1-(trifluoromethyl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(trifluoromethyl)cyclohexane-1-carboxylic acid
• CAS No: 2228549-16-2
• MF: C₈H₉F₅O₂
• MW: 232.147880315781
• CID: 6052508
• PubChem ID: 165675597
• Update Time: 2025-08-02

4,4-difluoro-1-(trifluoromethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(trifluoromethyl)cyclohexane-1-carboxylic acid
• EN300-1971196
• 2228549-16-2

• Inchi： 1S/C8H9F5O2/c9-7(10)3-1-6(2-4-7,5(14)15)8(11,12)13/h1-4H2,(H,14,15)
• InChI Key： DDXZXPBQLSXNTQ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C(F)(F)F)CC1)F

Computed Properties

• Exact Mass: 232.05227034g/mol
• Monoisotopic Mass: 232.05227034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4-difluoro-1-(trifluoromethyl)cyclohexane-1-carboxylic acid

4,4-Difluoro-1-(trifluoromethyl)cyclohexane-1-carboxylic Acid (CAS No. 2228549-16-2): Properties, Applications, and Market Insights

4,4-Difluoro-1-(trifluoromethyl)cyclohexane-1-carboxylic acid (CAS No. 2228549-16-2) is a fluorinated cyclohexane derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorine-substituted cyclohexane structure, offers remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both difluoro and trifluoromethyl groups enhances its lipophilicity, which is crucial for bioavailability in drug design.

One of the key reasons for the growing interest in 4,4-difluoro-1-(trifluoromethyl)cyclohexane-1-carboxylic acid is its role in the development of novel fluorinated pharmaceuticals. Fluorinated compounds are increasingly sought after due to their ability to improve metabolic stability and membrane permeability. Researchers are exploring this compound for potential applications in central nervous system (CNS) drugs, as the trifluoromethyl group can enhance blood-brain barrier penetration. Additionally, its use in agrochemical formulations is being investigated, particularly in the synthesis of advanced pesticides and herbicides with improved efficacy.

The synthesis of CAS 2228549-16-2 typically involves multi-step fluorination processes, often starting from cyclohexane precursors. Recent advancements in green chemistry have prompted researchers to develop more sustainable methods for producing such fluorinated compounds. For instance, catalytic fluorination techniques using eco-friendly reagents are gaining traction, aligning with the global push toward environmentally friendly chemical processes. This aligns with the increasing demand for sustainable fluorochemicals in industries ranging from pharmaceuticals to materials science.

From a market perspective, the demand for 4,4-difluoro-1-(trifluoromethyl)cyclohexane-1-carboxylic acid is expected to rise, driven by its applications in high-value specialty chemicals. The pharmaceutical sector, in particular, is a major consumer, with companies seeking fluorinated building blocks for next-generation therapeutics. The agrochemical industry is another key driver, as fluorinated compounds often exhibit superior pest control properties. Market analysts highlight that the Asia-Pacific region is emerging as a hub for fluorochemical production, with China and India leading in both manufacturing and research.

In terms of safety and handling, 4,4-difluoro-1-(trifluoromethyl)cyclohexane-1-carboxylic acid should be stored in a cool, dry environment, away from strong oxidizing agents. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended during handling. Researchers and manufacturers should also stay updated on regional regulatory guidelines, as policies regarding fluorinated compounds may evolve.

Looking ahead, the versatility of CAS 2228549-16-2 positions it as a compound of interest for future innovations. Its potential extends beyond traditional applications, with exploratory research in material science, such as the development of fluorinated polymers with unique properties. As industries continue to prioritize sustainability and efficiency, the role of specialized fluorinated intermediates like this compound will only grow in importance.

For those seeking 4,4-difluoro-1-(trifluoromethyl)cyclohexane-1-carboxylic acid suppliers, it is advisable to partner with reputable manufacturers who adhere to stringent quality control standards. Certifications such as ISO and GMP compliance are indicators of reliable production processes. Additionally, custom synthesis services are becoming increasingly available, catering to the specific needs of research and industrial applications.

In summary, 4,4-Difluoro-1-(trifluoromethyl)cyclohexane-1-carboxylic acid (CAS No. 2228549-16-2) represents a compelling example of how fluorinated compounds are shaping modern chemistry. Its applications in pharmaceuticals, agrochemicals, and materials science underscore its value, while ongoing research promises to unlock even more potential. As the chemical industry evolves, this compound is poised to remain at the forefront of innovation.